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C.I. Acid Black 132: A Technical Guide for
Researchers
An In-depth Examination of a Premetallized Chromium Complex Dye for Advanced Research

Applications

Abstract
C.I. Acid Black 132 is a premetallized 1:2 chromium(III)-azo complex dye recognized for its

deep black hue and superior fastness properties.[1] This technical guide provides a detailed

overview of its chemical structure, physicochemical properties, synthesis, and applications, with

a particular focus on its use in textile science. It includes comprehensive experimental

protocols for its synthesis, dyeing procedures on polyamide and wool substrates, and

standardized fastness testing. Toxicological considerations are discussed in the context of its

classification as a chromium-containing azo dye. This document is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in drug development

who may utilize this dye in their work.

Physicochemical Properties
C.I. Acid Black 132 is a water-soluble, anionic dye characterized by the presence of sulfonic

acid groups and a central chromium ion complexed with two azo dye molecules.[1] This 1:2
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chromium complex structure is responsible for its high stability and excellent fastness to light

and washing.[1][2]

Table 1: Physicochemical Properties of C.I. Acid Black 132

Property Value Reference

C.I. Name Acid Black 132 [1]

CAS Number 12219-02-2, 27425-58-7 [3]

Molecular Formula C₄₃H₂₇CrN₆Na₂O₈S [3]

Molecular Weight 885.8 g/mol [1][3]

Classification

Premetallized 1:2

Chromium(III)-Azo Complex

Dye

[2][3]

Maximum Absorption (λmax) 580 nm [3]

Physical State Solid Powder [3]

Solubility Water Soluble [3]

Synthesis and Chemical Structure
The synthesis of C.I. Acid Black 132, a 1:2 chromium complex azo dye, is a multi-step process

involving diazotization, azo coupling, and metallization.
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General Synthesis Workflow for C.I. Acid Black 132

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metallization

Aromatic Amine
(e.g., 6-nitro-1,2-diazooxynaphthalene-4-sulfonic acid)

Reactive Diazonium Salt

  0-5°C

Sodium Nitrite (NaNO₂) &
Hydrochloric Acid (HCl)

Azo Dye Ligand
(Crude Dye)

Coupling Component
(e.g., 2-naphthol)

Alkaline pH (9-10)

C.I. Acid Black 132
(1:2 Chromium Complex)

Chromium(III) Salt
(e.g., Chromium Acetate)

  High Temp. (>100°C)
  pH Adjustment

Click to download full resolution via product page

Caption: General Synthesis Workflow for C.I. Acid Black 132.

Experimental Protocols
General Synthesis of a 1:2 Chromium Complex Azo Dye
This protocol provides an illustrative method for the synthesis of a dye like C.I. Acid Black 132.
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Diazotization: An aromatic amine, such as 6-nitro-1,2-diazooxynaphthalene-4-sulfonic acid,

is dissolved or suspended in an acidic aqueous solution (e.g., with hydrochloric acid) and

cooled to 0-5°C. A solution of sodium nitrite in a 1:1 molar ratio is added dropwise while

maintaining the low temperature. The reaction is stirred to ensure complete diazotization,

and any excess nitrous acid is subsequently quenched with sulfamic acid.

Azo Coupling: A coupling component, for example, 2-naphthol, is dissolved in an alkaline

solution (e.g., sodium hydroxide). The cold diazonium salt solution from the previous step is

then slowly added, maintaining a low temperature and an alkaline pH (9-10) to facilitate the

reaction.

Chromium Complexation: The crude azo dye is mixed with a chromium donor, such as

chromium(III) acetate. The mixture is heated, potentially under pressure, to temperatures

exceeding 100°C. The pH is initially acidic and is later adjusted to a weakly acidic or neutral

range to promote the formation of the stable 1:2 chromium complex.

Isolation and Purification: The final dye is isolated from the reaction mixture, commonly by

"salting out" with sodium chloride, which reduces its solubility and causes it to precipitate.

The dye is then collected by filtration.

Dyeing Protocol for Polyamide (Nylon)
This protocol outlines a general procedure for exhaust dyeing of nylon fabric with C.I. Acid
Black 132.

Dye Bath Preparation: Set the liquor ratio to 40:1 (fabric weight to water volume). Add 1.0%

on weight of fabric (o.w.f.) of an anionic leveling agent. Adjust the pH of the dyebath to

approximately 5.0 using acetic acid.

Dyeing Process:

Introduce the pre-wetted nylon fabric into the dyebath at 40°C and run for 10 minutes to

ensure even penetration of the leveling agent.

Add the pre-dissolved C.I. Acid Black 132 dye (e.g., 2.0% o.w.f.) to the dyebath.

Raise the temperature to 100°C at a rate of 1.5°C per minute.
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Maintain the temperature at 100°C and continue dyeing for 60 minutes.

Cool the dyebath to 70°C.

Rinsing and Drying: Remove the dyed fabric and rinse thoroughly with cold water until the

water runs clear. Dry the fabric at a moderate temperature.
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Experimental Workflow for Dyeing Nylon with C.I. Acid Black 132

Prepare Dyebath
(Liquor Ratio 40:1, pH 5.0)

Add Leveling Agent (1% o.w.f.)

Introduce Pre-wetted Nylon Fabric
(40°C, 10 min)

Add Pre-dissolved Dye
(2% o.w.f.)

Raise Temperature to 100°C
(1.5°C/min)

Dye for 60 min at 100°C

Cool to 70°C

Rinse Thoroughly with Cold Water

Dry Fabric
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Caption: Experimental Workflow for Dyeing Nylon with C.I. Acid Black 132.
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Fastness Testing Protocols
Wash Fastness (ISO 105-C06): This test evaluates the resistance of the color to domestic

and commercial laundering.[4][5]

A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a multi-fibre adjacent

fabric of the same size.[5]

The composite specimen is placed in a stainless steel container with a specified number

of steel balls, and a solution containing 4 g/L ECE 'B' phosphate reference detergent and 1

g/L sodium perborate tetrahydrate is added.[4][6]

The container is agitated in a wash wheel at a specified temperature (e.g., 60°C) and for a

specific duration (e.g., 30-40 minutes).[6][7]

After agitation, the specimen is rinsed thoroughly and dried at a temperature not

exceeding 60°C.

The change in color of the specimen and the degree of staining on the multi-fibre fabric

are assessed using grey scales.[5][6]

Light Fastness (ISO 105-B02): This method determines the color fastness of textiles to an

artificial light source that simulates natural daylight.[8][9][10]

A specimen of the dyed textile is mounted on a card, partially covered with an opaque

mask.[1]

A set of blue wool references (graded 1 to 8, with 8 being the highest fastness) are

similarly mounted.[10][11]

The specimen and references are exposed simultaneously to a xenon arc lamp under

controlled conditions of temperature and humidity.[8][12]

The exposure is continued until a specified color change is observed on the test specimen

or the blue wool references.

The light fastness is rated on a scale of 1 to 8 by comparing the fading of the specimen to

the fading of the blue wool references.[11]
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Performance and Application Data
As a premetallized acid dye, C.I. Acid Black 132 is primarily used for dyeing protein fibers like

wool and silk, and synthetic polyamides such as nylon, especially in applications requiring high

performance.[1][2]

Table 2: Expected Fastness Properties of C.I. Acid Black 132

Fastness Property Test Method Expected Rating

Wash Fastness ISO 105-C06 4-5

Light Fastness ISO 105-B02 6-7

Ratings are on a scale of 1 to 5 for wash fastness and 1 to 8 for light fastness, where a higher

number indicates better performance.[1]

The dyeing process is significantly influenced by pH. For 1:2 metal complex dyes like Acid

Black 132, a weakly acidic to neutral pH range (typically pH 5-7) is optimal for controlled dye

exhaustion and good fixation.[1]

Table 3: Expected Effect of Dyebath pH on C.I. Acid Black 132 Uptake on Polyamide
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pH
Temperature
(°C)

Time (min)
Expected Dye
Exhaustion
(%)

Observations

7.0 98 60 60-70

Slower dye

uptake, good

leveling

6.0 98 60 75-85
Increased rate of

exhaustion

5.0 98 60 90-95

High exhaustion,

risk of unlevel

dyeing

4.0 98 60 >95

Very rapid

exhaustion, high

risk of

unlevelness

This data is synthesized from established principles of polyamide dyeing with acid dyes.

Adsorption Behavior
The uptake of acid dyes by polyamide fibers follows an ion-exchange mechanism, where the

anionic dye molecules bind to the protonated amino groups in the polymer. This adsorption

process can often be described by the Langmuir isotherm, which assumes monolayer

adsorption onto a finite number of identical sites. The Langmuir equation is given by:

Ce/qe = 1/(Qmax * KL) + Ce/Qmax

Where:

qe is the amount of dye adsorbed per unit mass of adsorbent at equilibrium.

Ce is the equilibrium concentration of the dye in solution.

Qmax is the maximum monolayer adsorption capacity.
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KL is the Langmuir adsorption constant.

Experimental determination of these constants for C.I. Acid Black 132 would involve batch

adsorption studies at various initial dye concentrations and temperatures, followed by linear or

non-linear regression analysis of the resulting data.

Toxicological Profile
Specific quantitative toxicological data, such as an LD50 value for C.I. Acid Black 132, is not

readily available in the public domain.[1] Therefore, its toxicological profile is inferred from its

chemical class (azo dye) and its chromium content.

The primary toxicological concern for azo dyes is their potential to undergo reductive cleavage

of the azo bond (-N=N-) to form aromatic amines.[1] This can occur through the action of

azoreductase enzymes produced by intestinal or skin microflora. Some of the resulting

aromatic amines are known or suspected carcinogens.

As a chromium-containing dye, the nature of the chromium ion is critical. C.I. Acid Black 132 is

a chromium (III) complex. Trivalent chromium (Cr III) is an essential nutrient and is significantly

less toxic than hexavalent chromium (Cr VI), which is a known human carcinogen.[13]

Premetallized dyes are generally considered to have reduced chromium discharge compared

to older dyeing methods.[1] However, the potential for the release of the complexed chromium

into the environment remains a consideration.
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Potential Toxicological Pathway of Azo Dyes
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Caption: Potential Toxicological Pathway of Azo Dyes.

Conclusion
C.I. Acid Black 132 is a high-performance premetallized chromium complex dye with excellent

fastness properties, making it suitable for demanding applications in the textile industry. This

guide has provided a comprehensive overview of its chemical and physical characteristics,
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detailed experimental protocols for its synthesis and application, and a summary of its

performance data. While specific toxicological data for this compound is scarce, its

classification as a chromium (III) complex azo dye warrants a cautious approach, considering

the potential for the formation of aromatic amines. The provided methodologies and data serve

as a valuable resource for researchers and professionals, enabling a more informed use of this

dye in scientific and industrial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15599096#c-i-acid-black-132-as-a-premetallized-
chromium-complex-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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